Cas no 109376-78-5 (1H-1,4-Diazepine,hexahydro-1-(1-naphthalenylsulfonyl)-)

• Product Name: 1H-1,4-Diazepine,hexahydro-1-(1-naphthalenylsulfonyl)-
• CAS No: 109376-78-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 225235
• Update Time: 2024-01-26

1H-1,4-Diazepine,hexahydro-1-(1-naphthalenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-(1-naphthalenylsulfonyl)-
• HH 3209
• 1H-1,4-Diazepine, hexahydro-1-(1-naphthalenylsulfonyl)-

• Inchi： 1S/C15H18N2O2S/c18-20(19,17-11-4-9-16-10-12-17)15-8-3-6-13-5-1-2-7-14(13)15/h1-3,5-8,16H,4,9-12H2
• InChI Key： PCEVVIPRCMNHRN-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(C=CC=C3)=CC=C2)(=O)=O)CCCNCC1

Computed Properties

• Exact Mass: 290.10904

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 482.3±55.0 °C(Predicted)
• PSA: 49.41
• pka: 9.77±0.20(Predicted)